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Compound of Interest

Compound Name: N,N-Dimethylpivalamide
CAS No.: 24331-71-3
Cat. No.: B1295279
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for N,N-
Dimethylpivalamide (also known as N,N,2,2-tetramethylpropanamide), a tertiary amide of
significant interest in various chemical and pharmaceutical research contexts. This document
details its characteristic signatures in Nuclear Magnetic Resonance (NMR), Infrared (IR), and
Mass Spectrometry (MS), offering a foundational dataset for its identification, characterization,
and quality control.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for N,N-Dimethylpivalamide.

Table 1: *H NMR Spectroscopic Data
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Chemical Shift (8)

Multiplicity Integration Assignment

Ppm

N-CHs (due to
) restricted rotation, two

~2.95 Singlet 6H o )
distinct singlets may
be observed)

~1.25 Singlet 9H C-(CHs)3

Note: Due to restricted rotation around the amide C-N bond, the two N-methyl groups can be
diastereotopic and may appear as two separate singlets at room temperature.

- 13
Chemical Shift (8) ppm Assighment
~177 C=0 (Amide carbonyl)
~38 C-(CH3)3
~36 N-CHs
~27 C-(CH3)3

Table 3: IR SpectroscopicData

Wavenumber (cm—?) Intensity Assignment

~2960 Strong C-H stretch (alkane)

~1640 Strong C=0 stretch (tertiary amide)
~1480 Medium C-H bend (alkane)

~1280 Medium C-N stretch

Table 4: Mass Spectrometry Data
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miz Relative Intensity Assighment

129 Moderate [M]* (Molecular lon)

114 Moderate [M - CHs]*

86 Strong [M - C(CH3)3]*

72 Strong [N(CHs)2C=0]*

57 Very Strong [C(CHs)s]* (tert-Butyl cation)

Experimental Protocols

Detailed methodologies for the acquisition of the cited spectroscopic data are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

o Sample Preparation: A sample of approximately 5-10 mg of N,N-Dimethylpivalamide was
dissolved in 0.5-0.7 mL of deuterated chloroform (CDCIs) containing 0.03% v/v
tetramethylsilane (TMS) as an internal standard. The solution was transferred to a 5 mm
NMR tube.

e 'H NMR Spectroscopy: Proton NMR spectra were recorded on a 400 MHz spectrometer.
Data was acquired with a spectral width of 16 ppm, a relaxation delay of 1 second, and 16
scans. The free induction decay (FID) was Fourier transformed with a line broadening of 0.3
Hz.

e 13C NMR Spectroscopy: Carbon-13 NMR spectra were recorded on the same 400 MHz
spectrometer at a frequency of 100 MHz. The spectra were obtained with proton decoupling.
A spectral width of 240 ppm, a relaxation delay of 2 seconds, and 1024 scans were used.
The FID was processed with a line broadening of 1.0 Hz.

Infrared (IR) Spectroscopy

o Sample Preparation: A small drop of neat N,N-Dimethylpivalamide was placed between two
sodium chloride (NaCl) plates to create a thin liquid film.
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» Data Acquisition: The IR spectrum was recorded using a Fourier Transform Infrared (FTIR)
spectrometer. The spectrum was obtained by averaging 32 scans over the range of 4000-
400 cm~1 with a resolution of 4 cm~1. A background spectrum of the empty sample
compartment was recorded and subtracted from the sample spectrum.

Mass Spectrometry (MS)

o Sample Introduction: A dilute solution of N,N-Dimethylpivalamide in methanol was
introduced into the mass spectrometer via direct infusion or through a gas chromatograph
(GC) for GC-MS analysis.[1]

« lonization: Electron lonization (EI) was used with an ionization energy of 70 eV.[1]

¢ Analysis: The mass spectrum was recorded using a quadrupole mass analyzer, scanning a
mass-to-charge (m/z) range of 40-200. The NIST Chemistry WebBook provides mass
spectrum data for N,N-Dimethylpivalamide.[2]

Spectroscopic Analysis Workflow

The following diagram illustrates a general workflow for the spectroscopic characterization of a
chemical compound like N,N-Dimethylpivalamide.
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General Spectroscopic Analysis Workflow
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Caption: A flowchart illustrating the typical workflow for the synthesis, purification, and
spectroscopic analysis of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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